5-(2,3-dimethoxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

• IUPAC Name: 5-(2,3-dimethoxyphenyl)-2-phenyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C21H17N3O4/c1-27-16-10-6-9-13(18(16)28-2)15-11-14(21(25)26)17-20(22-15)24-19(23-17)12-7-4-3-5-8-12/h3-11H,1-2H3,(H,25,26)(H,22,23,24)
• InChI Key: CNUVIJZBEPZVOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=NC3=C(C(=C2)C(=O)O)NC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H17N3O4
• Molecular Weight: 375.4 g/mol

Description

The compound “5-(2,3-dimethoxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid” is a complex organic molecule. It contains an imidazo[4,5-b]pyridine core, which is a type of heterocyclic compound. This core is substituted with a 2,3-dimethoxyphenyl group, a phenyl group, and a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and a heterocyclic core. The presence of the carboxylic acid group would also introduce polarity into the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to undergo reactions such as nucleophilic substitution, electrophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the carboxylic acid group would likely make it somewhat polar and capable of forming hydrogen bonds. The multiple aromatic rings would likely make it relatively nonpolar and hydrophobic.

Scientific Research Applications

Synthetic Chemistry Applications

This compound and its derivatives have been extensively studied for their synthetic utility and chemical reactivity. For example, the exploration of functionalization reactions of related pyrazole and imidazo[4,5-b]pyridine compounds has led to the development of new synthetic methodologies. These studies provide valuable insights into the mechanisms of these reactions, which are crucial for the synthesis of novel compounds with potential applications in materials science and pharmacology (Yıldırım, Kandemirli, & Demir, 2005).

Materials Science Applications

Research into the construction of metal-organic frameworks (MOFs) using imidazo[4,5-b]pyridine derivatives has shown promising results for applications in gas storage and separation. These materials exhibit selective gas adsorption properties, which are significant for environmental and energy-related applications. The ability to modify pore sizes and electronic environments within these frameworks allows for the selective sorption of gases such as CO2 over N2, demonstrating the potential for these compounds in addressing challenges related to gas separation and storage (Sen et al., 2014).

Photocatalytic and Luminescence Applications

Coordination polymers and complexes constructed from imidazo[4,5-b]pyridine derivatives have shown excellent photocatalytic activities and luminescence properties. These materials are being explored for their potential in environmental remediation, specifically in the degradation of organic dyes under visible light irradiation. Additionally, their luminescence properties are of interest for the development of new luminescent materials with potential applications in sensing, imaging, and lighting technologies (Li et al., 2018).